Cas no 1461707-46-9 (3-bromo-2-chloro-5-sulfamoylbenzoic acid)

• Product Name: 3-bromo-2-chloro-5-sulfamoylbenzoic acid
• CAS No: 1461707-46-9
• MF: C₇H₅BrClNO₄S
• MW: 314.540899038315
• CID: 4600998
• PubChem ID: 75480386
• Update Time: 2025-06-08

3-bromo-2-chloro-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-chloro-5-sulfamoylbenzoic acid

• Inchi： 1S/C7H5BrClNO4S/c8-5-2-3(15(10,13)14)1-4(6(5)9)7(11)12/h1-2H,(H,11,12)(H2,10,13,14)
• InChI Key： JHTIBPIRWXWQIL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N)(=O)=O)=CC(Br)=C1Cl

Additional information on 3-bromo-2-chloro-5-sulfamoylbenzoic acid

Comprehensive Overview of 3-Bromo-2-chloro-5-sulfamoylbenzoic Acid (CAS No. 1461707-46-9)

3-Bromo-2-chloro-5-sulfamoylbenzoic acid (CAS No. 1461707-46-9) is a specialized organic compound widely recognized for its unique structural properties and potential applications in pharmaceutical and agrochemical research. This benzoic acid derivative, characterized by its bromo, chloro, and sulfamoyl functional groups, has garnered significant attention in recent years due to its versatility in synthetic chemistry and drug development. Researchers and industry professionals frequently search for terms like "3-bromo-2-chloro-5-sulfamoylbenzoic acid synthesis," "CAS 1461707-46-9 applications," and "sulfamoylbenzoic acid derivatives," reflecting the growing interest in this compound.

The molecular structure of 3-bromo-2-chloro-5-sulfamoylbenzoic acid features a benzoic acid core substituted with halogen atoms (bromo and chloro) and a sulfamoyl group, which contribute to its reactivity and potential as a building block for more complex molecules. This combination of functional groups makes it a valuable intermediate in the synthesis of bioactive compounds, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have explored its role in creating novel herbicides and pharmaceutical intermediates, aligning with the increasing demand for sustainable agrochemicals and targeted therapies.

In the context of current research trends, 3-bromo-2-chloro-5-sulfamoylbenzoic acid is often discussed alongside topics like "green chemistry" and "structure-activity relationships (SAR)." Scientists are particularly interested in optimizing its synthesis to reduce environmental impact, a hot topic in modern organic chemistry. Searches for "eco-friendly synthesis of sulfamoylbenzoic acids" and "CAS 1461707-46-9 solubility" highlight the compound's relevance to both academic and industrial applications. Its solubility in polar solvents and stability under various conditions further enhance its utility in laboratory settings.

Another area of interest is the compound's potential role in medicinal chemistry. The sulfamoyl moiety, in particular, is a key feature in many drug candidates, as it can interact with biological targets such as enzymes and receptors. This has led to investigations into "3-bromo-2-chloro-5-sulfamoylbenzoic acid derivatives as anticancer agents" and "CAS 1461707-46-9 in drug discovery." While still in the exploratory phase, these studies underscore the compound's promise in addressing unmet medical needs.

From a commercial perspective, 3-bromo-2-chloro-5-sulfamoylbenzoic acid is available through specialized chemical suppliers, often listed under its CAS number 1461707-46-9. Procurement inquiries frequently include terms like "high-purity 3-bromo-2-chloro-5-sulfamoylbenzoic acid" and "bulk suppliers of CAS 1461707-46-9," indicating its demand in large-scale applications. Quality control and analytical methods for this compound, such as HPLC and NMR, are also common search queries, reflecting the need for precise characterization in research and production.

In summary, 3-bromo-2-chloro-5-sulfamoylbenzoic acid (CAS No. 1461707-46-9) is a multifaceted compound with significant potential in both academic and industrial settings. Its unique structure, combined with the growing focus on sustainable chemistry and drug development, ensures its continued relevance in scientific discourse. As research progresses, this compound may unlock new possibilities in agrochemicals, pharmaceuticals, and beyond, making it a subject of enduring interest for chemists and researchers worldwide.